Cas no 1251009-03-6 (tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate)

tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate structure
1251009-03-6 structure
Product Name:tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
CAS No:1251009-03-6
MF:C12H20N2O3
MW:240.298803329468
MDL:MFCD14581194
CID:890364
PubChem ID:57416984
Update Time:2024-11-02

tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
    • 8-oxo-2,7-Diazaspiro[4.4]nonane-2-carboxylic acid 1,1-dimethylethyl ester
    • 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid, 8-oxo-, 1,1-dimethylethyl ester
    • MFCD14581194
    • SY107022
    • BAC00903
    • EN300-268903
    • DTXSID00726253
    • Z1505716743
    • AKOS016009025
    • 2-Boc-2,7-diazaspiro[4.4]nonane-8-one
    • 2-Boc-8-oxo-2,7-diazaspiro[4.4]nonane
    • tert-butyl8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
    • 1251009-03-6
    • SB12734
    • AS-32934
    • SCHEMBL19032234
    • DB-062351
    • CS-0038185
    • MDL: MFCD14581194
    • Inchi: 1S/C12H20N2O3/c1-11(2,3)17-10(16)14-5-4-12(8-14)6-9(15)13-7-12/h4-8H2,1-3H3,(H,13,15)
    • InChI Key: UTKCYVWXAPAFRO-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2(CC(NC2)=O)C1)=O

Computed Properties

  • Exact Mass: 240.1475
  • Monoisotopic Mass: 240.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.64

tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Security Information

tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A289000520-1g
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6 95%
1g
$628.00 2023-09-03
Alichem
A289000520-5g
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6 95%
5g
$1522.07 2023-09-03
abcr
AB447067-500 mg
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate, 95%; .
1251009-03-6 95%
500MG
€406.80 2023-07-18
abcr
AB447067-1 g
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate, 95%; .
1251009-03-6 95%
1g
€561.50 2023-07-18
TRC
B871573-1g
tert-butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6
1g
$ 50.00 2022-06-06
TRC
B871573-5g
tert-butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6
5g
$ 65.00 2022-06-06
TRC
B871573-10g
tert-butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6
10g
$ 80.00 2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B883640-1g
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6 95%
1g
¥12,650.00 2022-09-29
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-10058-10g
tert-butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6 95%
10g
$1750 2023-09-07
Fluorochem
214490-500mg
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6 95%
500mg
£259.00 2022-02-28
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